Cas no 296790-01-7 (2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid)
2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-acetic acid is a heterocyclic compound featuring a fused benzoimidazole core linked to a furazan moiety via an acetic acid bridge. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research. The presence of both amino and carboxylic acid functional groups enhances its reactivity, enabling versatile derivatization for applications in drug discovery and material science. Its fused aromatic systems contribute to stability and potential bioactivity, particularly in targeting enzyme inhibition or receptor modulation. The compound's well-defined synthesis pathway ensures high purity, making it suitable for rigorous experimental studies. Researchers favor it for its balanced solubility in polar solvents and compatibility with further functionalization.
296790-01-7 structure
Product Name:2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid
CAS No:296790-01-7
MF:C11H9N5O3
MW:259.220861196518
CID:3062185
PubChem ID:795072
Update Time:2025-06-25
2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-(4-Amino-1,2,5-oxadiazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetic acid
- SR-01000388462
- SMR000124843
- CS-0328084
- AKOS000291413
- HMS2479E22
- AG-205/11559251
- [2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-acetic acid
- CHEMBL1337565
- STL573586
- [2-(4-amino-1,2,5-oxadiazol-3-yl)-1,3-benzodiazol-1-yl]acetic acid
- 2-[2-(4-amino-1,2,5-oxadiazol-3-yl)benzimidazol-1-yl]acetic acid
- AT32864
- SR-01000388462-1
- 296790-01-7
- Oprea1_505961
- 2-(2-(4-Amino-1,2,5-oxadiazol-3-yl)-1H-benzo[d]imidazol-1-yl)aceticacid
- Oprea1_793401
- 1-(Carboxymethyl)-2-(1,2,5-oxadiazol-3-amino-4-yl)-benzimidazole
- SCHEMBL1900960
- UNM000000497001
- AG-205/12762210
- [2-(4-amino-1,2,5-oxadiazol-3-yl)-1H-benzimidazol-1-yl]acetic acid
- MLS000067382
- 2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid
-
- MDL: MFCD01066337
- Inchi: 1S/C11H9N5O3/c12-10-9(14-19-15-10)11-13-6-3-1-2-4-7(6)16(11)5-8(17)18/h1-4H,5H2,(H2,12,15)(H,17,18)
- InChI Key: VFLJHDYRDURZEP-UHFFFAOYSA-N
- SMILES: O1N=C(C(C2=NC3C=CC=CC=3N2CC(=O)O)=N1)N
Computed Properties
- Exact Mass: 259.07053917g/mol
- Monoisotopic Mass: 259.07053917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 120Ų
2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012733-1g |
[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-acetic acid |
296790-01-7 | 1g |
5005.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012733-500mg |
[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-acetic acid |
296790-01-7 | 500mg |
3251.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012733-500mg |
[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-acetic acid |
296790-01-7 | 500mg |
3251CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012733-1g |
[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-acetic acid |
296790-01-7 | 1g |
5005CNY | 2021-05-07 | ||
| Chemenu | CM516315-1g |
2-(2-(4-Amino-1,2,5-oxadiazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetic acid |
296790-01-7 | 97% | 1g |
$291 | 2023-03-07 | |
| TRC | A640653-10mg |
[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-aceticacid |
296790-01-7 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A640653-50mg |
[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-aceticacid |
296790-01-7 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | A640653-100mg |
[2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl]-aceticacid |
296790-01-7 | 100mg |
$ 210.00 | 2022-06-07 | ||
| A2B Chem LLC | AU60736-500mg |
2-(2-(4-Amino-1,2,5-oxadiazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetic acid |
296790-01-7 | 500mg |
$286.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1398754-1g |
2-(2-(4-Amino-1,2,5-oxadiazol-3-yl)-1H-benzo[d]imidazol-1-yl)acetic acid |
296790-01-7 | 97% | 1g |
¥3034.00 | 2024-08-03 |
2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
296790-01-7 (2-(4-Amino-furazan-3-yl)-benzoimidazol-1-yl-aceticacid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk